Cas no 1703-52-2 (2-Ethyl-5-methylfuran)

• Product Name: 2-Ethyl-5-methylfuran
• CAS No: 1703-52-2
• MF: C₇H₁₀O
• MW: 110.153702259064
• MDL: MFCD00053126
• CID: 237254
• Update Time: 2026-05-14

2-Ethyl-5-methylfuran Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-5-methylfuran
• 2-Ethyl-5-methyl-furan
• 2-Aethyl-5-methyl-furan
• EINECS 216-937-5
• Furan,2-ethyl-5-methyl
• 2-Methyl-5-ethylfuran
• 2-Methyl-5-ethylfurane
• furan, 2-methyl, 5-ethyl
• Furan, 2-ethyl-5-methyl-
• 2-ETHYL-5-METHYL FURAN
• PG4BLD3EJI
• NBXLPPVOZWYADY-UHFFFAOYSA-N
• 8739AA
• FCH831781
• AX8247489

• MDL： MFCD00053126
• Inchi： 1S/C7H10O/c1-3-7-5-4-6(2)8-7/h4-5H,3H2,1-2H3
• InChI Key： NBXLPPVOZWYADY-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])[H])=C([H])C([H])=C1C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 110.07300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 13.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.893 g/mL at 25 °C(lit.)
• Boiling Point: 117-118 °C(lit.)
• Flash Point: 7 °C
• Refractive Index: n20/D 1.447(lit.)
• PSA: 13.14000
• LogP: 2.15040
• Solubility: Not determined

2-Ethyl-5-methylfuran Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 11-20/21/22
• Safety Instruction： S16; S36
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11; R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Ethyl-5-methylfuran

Professional Introduction to 2-Ethyl-5-methylfuran (CAS No. 1703-52-2)

2-Ethyl-5-methylfuran, identified by the Chemical Abstracts Service Number (CAS No.) 1703-52-2, is a significant organic compound that has garnered attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This heterocyclic compound belongs to the furan family, characterized by a five-membered ring containing two carbon atoms and one oxygen atom. The presence of ethyl and methyl substituents on the furan ring imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Ethyl-5-methylfuran consists of a furan core with an ethyl group attached to the second carbon atom and a methyl group at the fifth carbon position. This configuration enhances its utility in various chemical transformations, including condensation reactions, oxidation processes, and functional group interconversions. The compound’s ability to participate in Michael additions, aldol reactions, and other nucleophilic substitutions makes it a versatile building block in organic synthesis.

In recent years, 2-Ethyl-5-methylfuran has been explored for its potential applications in pharmaceutical development. Its structural motif is reminiscent of many bioactive molecules, particularly those with antimicrobial, anti-inflammatory, and antioxidant properties. Researchers have been investigating its derivatives as candidates for drug discovery programs, leveraging its ability to undergo further functionalization into more complex pharmacophores. The compound’s compatibility with various synthetic methodologies allows for the creation of libraries of derivatives with tailored biological activities.

One of the most compelling aspects of 2-Ethyl-5-methylfuran is its role as a precursor in the synthesis of fine chemicals and specialty materials. Its furan ring can be further modified to produce compounds with applications in agrochemicals, polymer additives, and liquid crystals. The compound’s stability under different reaction conditions makes it suitable for large-scale production processes without significant degradation.

The industrial relevance of CAS No. 1703-52-2 is further underscored by its use in catalytic processes. Recent studies have demonstrated its utility as a ligand or co-substrate in transition metal-catalyzed reactions, where it enhances selectivity and yield. This application is particularly valuable in asymmetric synthesis, where controlling stereochemistry is paramount for producing enantiomerically pure compounds used in pharmaceuticals.

From an environmental perspective, 2-Ethyl-5-methylfuran presents advantages as a sustainable chemical intermediate. Its synthesis from renewable feedstocks, such as biomass-derived furans, aligns with green chemistry principles. Efforts are ongoing to optimize production methods that minimize waste and energy consumption while maintaining high yields.

The compound’s safety profile is another critical consideration. While CAS No. 1703-52-2 is not classified as hazardous under standard conditions, proper handling protocols must be followed to ensure workplace safety. Its low toxicity and lack of carcinogenic or mutagenic properties make it favorable for industrial use compared to more hazardous alternatives.

In conclusion, 2-Ethyl-5-methylfuran (CAS No. 1703-52-2) represents a promising compound with broad applications across multiple industries. Its unique structural features enable diverse chemical transformations, making it indispensable in pharmaceutical research and fine chemical synthesis. As scientific understanding advances, the potential uses of this compound are expected to expand further, reinforcing its importance in modern chemistry.